Cas no 883536-39-8 (3-[(oxolan-2-yl)methoxy]benzoic acid)

• Product Name: 3-[(oxolan-2-yl)methoxy]benzoic acid
• CAS No: 883536-39-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD06801287
• CID: 3109553
• PubChem ID: 16227979
• Update Time: 2025-10-28

3-[(oxolan-2-yl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Oxolan-2-ylmethoxy)benzoic acid
• 3-[(oxolan-2-yl)methoxy]benzoic acid

• MDL： MFCD06801287
• Inchi： 1S/C12H14O4/c13-12(14)9-3-1-4-10(7-9)16-8-11-5-2-6-15-11/h1,3-4,7,11H,2,5-6,8H2,(H,13,14)
• InChI Key： PTDDXWIOXRBSEF-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC=C(C(=O)O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-[(oxolan-2-yl)methoxy]benzoic acid

3-[(Oxolan-2-yl)methoxy]benzoic Acid: A Comprehensive Overview

3-[(Oxolan-2-yl)methoxy]benzoic acid, with the CAS number 883536-39-8, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoic acid moiety and an oxolan-2-yl methoxy substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The benzoic acid moiety is a well-known carboxylic acid that exhibits weak acidity and can form salts and esters. It is widely used in the food industry as a preservative and in the pharmaceutical industry as an active ingredient in topical antifungal and antibacterial agents. The oxolan-2-yl group, on the other hand, is a five-membered cyclic ether with a chiral center, which can influence the compound's stereochemistry and biological activity.

Recent studies have highlighted the potential of 3-[(Oxolan-2-yl)methoxy]benzoic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with specific biological activities. For instance, researchers have explored its role in the development of anti-inflammatory drugs, where its unique structure can enhance the drug's efficacy and reduce side effects.

In addition to its therapeutic potential, 3-[(Oxolan-2-yl)methoxy]benzoic acid has been studied for its ability to modulate enzyme activity. Enzymes play a crucial role in many biological processes, and compounds that can selectively inhibit or activate specific enzymes are of great interest in drug discovery. Studies have shown that this compound can interact with certain enzymes involved in metabolic pathways, making it a promising lead for developing new treatments for metabolic disorders.

The synthesis of 3-[(Oxolan-2-yl)methoxy]benzoic acid involves several steps, including the formation of the oxolan-2-yl methoxy group and its subsequent attachment to the benzoic acid backbone. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of organometallic reagents to introduce the oxolan-2-yl methoxy substituent onto the aromatic ring. This method allows for high yields and good control over stereochemistry.

From a pharmacological perspective, 3-[(Oxolan-2-yl)methoxy]benzoic acid has been evaluated for its safety and efficacy in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good bioavailability, making it suitable for further development as a drug candidate. In vitro assays have shown that it can effectively inhibit certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

Moreover, 3-[(Oxolan-2-yl)methoxy]benzoic acid has been investigated for its ability to cross cell membranes and interact with intracellular targets. This property is crucial for drugs that need to reach specific cellular compartments to exert their therapeutic effects. Studies have shown that the compound can readily penetrate cell membranes and accumulate within cells, enhancing its therapeutic potential.

In conclusion, 3-[(Oxolan-2-yl)methoxy]benzoic acid (CAS No. 883536-39-8) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure and biological properties make it a valuable candidate for further exploration in medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.